Cas no 1171501-41-9 (1,5-Dimethyl-3-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1,5-Dimethyl-3-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1171501-41-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 3157895
• PubChem ID: 13444802
• Update Time: 2025-04-21

1,5-Dimethyl-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-phenyl-1H-pyrazole-4-carboxylic acid
• SCHEMBL9956863
• 1171501-41-9
• 1,5-Dimethyl-3-phenyl-1H-pyrazole-4-carboxylicacid
• G62775
• AKOS000506134
• 1,5-dimethyl-3-phenylpyrazole-4-carboxylic acid
• DB-147086

• Inchi： 1S/C12H12N2O2/c1-8-10(12(15)16)11(13-14(8)2)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,15,16)
• InChI Key： DYGGJXVTZCRGTE-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles